4-(1H-pyrrol-1-yl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)benzamide

• IUPAC Name: 4-pyrrol-1-yl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)benzamide
• InChI: InChI=1S/C18H18N4O/c23-18(20-15-8-12-22-17(13-15)7-9-19-22)14-3-5-16(6-4-14)21-10-1-2-11-21/h1-7,9-11,15H,8,12-13H2,(H,20,23)
• InChI Key: RSNWGDIPDMPVKX-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CC1NC(=O)C3=CC=C(C=C3)N4C=CC=C4
• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol

Description

4-(1H-pyrrol-1-yl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)benzamide, also known as THPPB, is a small molecule compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Heterocyclic Synthesis

Research has shown that compounds related to "4-(1H-pyrrol-1-yl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)benzamide" are utilized in the synthesis of diverse heterocyclic compounds. For example, studies have demonstrated the synthesis of pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives through the reactivity of related compounds towards various nitrogen nucleophiles. This work underscores the versatility of such compounds in generating a broad spectrum of heterocyclic structures, which are of significant interest in pharmaceutical and materials science research (Mohareb et al., 2004).

Molecular Interactions

Another aspect of scientific research involving "this compound" focuses on the molecular interactions of related compounds. For instance, detailed studies on the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor have provided insights into the conformations and pharmacophore models that underlie the binding interactions with the receptor. Such research is critical for the development of targeted therapeutic agents (Shim et al., 2002).

Novel Compounds and Therapeutic Applications

The synthesis of novel compounds with potential therapeutic applications is a significant area of research. For example, the design and synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles have shown remarkable antiavian influenza virus activity. This research path explores the therapeutic potential of such compounds, indicating their relevance in developing antiviral drugs (Hebishy et al., 2020).

Antimicrobial and Antiproliferative Activities

Further studies have extended to the synthesis, antimicrobial, and antiproliferative activities of newly synthesized heterocycles, demonstrating the broad spectrum of biological activities that these compounds may exhibit. Molecular docking and computational studies complement these efforts, offering insights into the mechanisms of action and potential applications in treating various diseases (Fahim et al., 2021).